Cas no 2425-84-5 (a-D-Glucopyranoside,1,3,4,6-tetra-O-benzoyl-b-D-fructofuranosyl, 2,3,4,6-tetrabenzoate)

• Product Name: a-D-Glucopyranoside,1,3,4,6-tetra-O-benzoyl-b-D-fructofuranosyl, 2,3,4,6-tetrabenzoate
• CAS No: 2425-84-5
• MF: C₆₈H₅₄O₁₉
• MW: 1175.14498090744
• CID: 255032
• Update Time: 2025-04-19

a-D-Glucopyranoside,1,3,4,6-tetra-O-benzoyl-b-D-fructofuranosyl, 2,3,4,6-tetrabenzoate Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside,1,3,4,6-tetra-O-benzoyl-b-D-fructofuranosyl, 2,3,4,6-tetrabenzoate
• a-D-Glucopyranoside, 1,3,4,6-tetra-O-benzoyl-b-D-fructofuranosyl, tetrabenzoate (9CI)
• Monopet SB
• Sucrose,octabenzoate (7CI,8CI)

• Inchi： 1S/C68H54O19/c69-59(44-25-9-1-10-26-44)77-41-52-54(81-62(72)47-31-15-4-16-32-47)56(83-64(74)49-35-19-6-20-36-49)57(84-65(75)50-37-21-7-22-38-50)67(80-52)87-68(43-79-61(71)46-29-13-3-14-30-46)58(85-66(76)51-39-23-8-24-40-51)55(82-63(73)48-33-17-5-18-34-48)53(86-68)42-78-60(70)45-27-11-2-12-28-45/h1-40,52-58,67H,41-43H2
• InChI Key： AKIVKIDZMLQJCH-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)OCC1C(OC(C2C=CC=CC=2)=O)C(OC(C2C=CC=CC=2)=O)C(OC2C(OC(C3C=CC=CC=3)=O)C(OC(C3C=CC=CC=3)=O)C(OC(C3C=CC=CC=3)=O)C(COC(C3C=CC=CC=3)=O)O2)(COC(C2C=CC=CC=2)=O)O1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 87
• Rotatable Bond Count: 28
• Complexity: 2290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds